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Compound of Interest

Compound Name:
3-(4-Chlorophenyl)-2'-

thiomethylpropiophenone

CAS No.: 898787-79-6

Cat. No.: B3023819

Get Quote

An In-Depth Technical Guide to the Molecular Structure and Conformation of 3-(4-
Chlorophenyl)-2'-thiomethylpropiophenone

Abstract
This technical guide provides a comprehensive analysis of the predicted molecular structure

and conformational landscape of 3-(4-Chlorophenyl)-2'-thiomethylpropiophenone. In the

absence of direct experimental data for this specific molecule, this document synthesizes

foundational principles of stereochemistry and conformational analysis, drawing parallels with

structurally related propiophenones and acyclic ketones. We present detailed, field-proven

protocols for the experimental elucidation and computational modeling of its three-dimensional

structure, intended for researchers, scientists, and professionals in drug development. This

guide is structured to provide not just methodologies, but also the causal reasoning behind

experimental choices, ensuring a robust and self-validating approach to structural analysis.
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Propiophenone and its derivatives are significant structural motifs in medicinal chemistry and

materials science, often serving as key intermediates in the synthesis of pharmaceuticals.[1]

The introduction of substituents on the aromatic rings and the aliphatic chain can profoundly

influence the molecule's three-dimensional shape, which in turn dictates its biological activity

and physicochemical properties. 3-(4-Chlorophenyl)-2'-thiomethylpropiophenone presents

an interesting case for conformational analysis due to the presence of multiple rotatable bonds

and bulky substituents. Understanding its preferred spatial arrangement is crucial for predicting

its interactions with biological targets and for the rational design of new molecules.

This guide will first deduce the molecular structure from its nomenclature, then delve into the

theoretical aspects of its conformation, and finally, present a detailed roadmap for its

experimental and computational characterization.

Predicted Molecular Structure and Nomenclature
Based on standard IUPAC nomenclature, the name "3-(4-Chlorophenyl)-2'-
thiomethylpropiophenone" describes a propiophenone core. "Propiophenone" itself is 1-

phenylpropan-1-one.[2][3] The substituents are:

A 4-chlorophenyl group at the 3-position of the propane chain.

A 2'-thiomethyl (or methylthio) group on the phenyl ring attached to the carbonyl carbon. The

prime (') indicates substitution on this second phenyl ring.

Therefore, the systematic IUPAC name for this compound is 1-(2-(methylthio)phenyl)-3-(4-

chlorophenyl)propan-1-one.

The molecular structure is characterized by a central three-carbon chain. One end is attached

to a 4-chlorophenyl ring, and the other is a carbonyl group bonded to a 2-thiomethylphenyl ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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